Cas no 2137557-47-0 (1-(2-cyclopropoxyethyl)-5-methyl-1H-pyrazol-3-amine)
1-(2-cyclopropoxyethyl)-5-methyl-1H-pyrazol-3-amine Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-cyclopropoxyethyl)-5-methyl-1H-pyrazol-3-amine
- 2137557-47-0
- EN300-1111459
-
- Inchi: 1S/C9H15N3O/c1-7-6-9(10)11-12(7)4-5-13-8-2-3-8/h6,8H,2-5H2,1H3,(H2,10,11)
- InChI Key: OJFCYOYCSXLJIY-UHFFFAOYSA-N
- SMILES: O(CCN1C(C)=CC(N)=N1)C1CC1
Computed Properties
- Exact Mass: 181.121512110g/mol
- Monoisotopic Mass: 181.121512110g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 53.1Ų
1-(2-cyclopropoxyethyl)-5-methyl-1H-pyrazol-3-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1111459-0.05g |
1-(2-cyclopropoxyethyl)-5-methyl-1H-pyrazol-3-amine |
2137557-47-0 | 95% | 0.05g |
$888.0 | 2023-10-27 | |
| Enamine | EN300-1111459-0.1g |
1-(2-cyclopropoxyethyl)-5-methyl-1H-pyrazol-3-amine |
2137557-47-0 | 95% | 0.1g |
$930.0 | 2023-10-27 | |
| Enamine | EN300-1111459-0.25g |
1-(2-cyclopropoxyethyl)-5-methyl-1H-pyrazol-3-amine |
2137557-47-0 | 95% | 0.25g |
$972.0 | 2023-10-27 | |
| Enamine | EN300-1111459-0.5g |
1-(2-cyclopropoxyethyl)-5-methyl-1H-pyrazol-3-amine |
2137557-47-0 | 95% | 0.5g |
$1014.0 | 2023-10-27 | |
| Enamine | EN300-1111459-1.0g |
1-(2-cyclopropoxyethyl)-5-methyl-1H-pyrazol-3-amine |
2137557-47-0 | 1g |
$1500.0 | 2023-06-10 | ||
| Enamine | EN300-1111459-2.5g |
1-(2-cyclopropoxyethyl)-5-methyl-1H-pyrazol-3-amine |
2137557-47-0 | 95% | 2.5g |
$2071.0 | 2023-10-27 | |
| Enamine | EN300-1111459-5.0g |
1-(2-cyclopropoxyethyl)-5-methyl-1H-pyrazol-3-amine |
2137557-47-0 | 5g |
$4349.0 | 2023-06-10 | ||
| Enamine | EN300-1111459-10.0g |
1-(2-cyclopropoxyethyl)-5-methyl-1H-pyrazol-3-amine |
2137557-47-0 | 10g |
$6450.0 | 2023-06-10 | ||
| Enamine | EN300-1111459-1g |
1-(2-cyclopropoxyethyl)-5-methyl-1H-pyrazol-3-amine |
2137557-47-0 | 95% | 1g |
$1057.0 | 2023-10-27 | |
| Enamine | EN300-1111459-5g |
1-(2-cyclopropoxyethyl)-5-methyl-1H-pyrazol-3-amine |
2137557-47-0 | 95% | 5g |
$3065.0 | 2023-10-27 |
1-(2-cyclopropoxyethyl)-5-methyl-1H-pyrazol-3-amine Related Literature
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
Additional information on 1-(2-cyclopropoxyethyl)-5-methyl-1H-pyrazol-3-amine
1-(2-Cyclopropoxyethyl)-5-methyl-1H-pyrazol-3-amine: A Comprehensive Overview
The compound 1-(2-cyclopropoxyethyl)-5-methyl-1H-pyrazol-3-amine (CAS No: 2137557-47-0) is a structurally complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities and potential applications in drug discovery. The molecule's unique structure, featuring a pyrazole ring, a cyclopropoxy group, and a methyl substituent, contributes to its intriguing chemical properties and biological functions.
Recent studies have highlighted the importance of pyrazole derivatives in the development of novel therapeutic agents. The cyclopropoxy group in this compound is particularly interesting due to its ability to modulate the electronic properties of the molecule, potentially enhancing its bioavailability and target affinity. Researchers have explored the synthesis of this compound through various routes, including multi-component reactions and iterative coupling strategies, which have improved the efficiency and scalability of its production.
One of the most promising aspects of 1-(2-cyclopropoxyethyl)-5-methyl-1H-pyrazol-3-amine is its potential as a lead compound in drug discovery programs targeting specific diseases. For instance, recent investigations have demonstrated its activity against certain enzymes and receptors implicated in neurodegenerative disorders and inflammatory conditions. The methyl substituent on the pyrazole ring has been shown to play a critical role in stabilizing the molecule's conformation, thereby enhancing its binding affinity to target proteins.
In addition to its pharmacological applications, this compound has also been studied for its role in chemical synthesis as an intermediate in the construction of more complex molecules. Its cyclopropoxy group serves as a versatile building block for further functionalization, enabling chemists to explore a wide range of structural modifications that could lead to new drug candidates.
The synthesis of 1-(2-cyclopropoxyethyl)-5-methyl-1H-pyrazol-3-amine involves several key steps that require precise control over reaction conditions to ensure high yields and product purity. One common approach involves the coupling of a cyclopropane derivative with an appropriately substituted pyrazole intermediate, followed by selective oxidation or reduction steps to install the desired functional groups.
From an analytical standpoint, this compound has been characterized using advanced spectroscopic techniques such as NMR, IR, and MS. These analyses have provided valuable insights into its molecular structure and stability under various conditions. The compound's solubility properties have also been extensively studied, with findings suggesting that it exhibits moderate solubility in polar solvents, which is advantageous for formulation purposes.
Looking ahead, ongoing research is focused on optimizing the biological profile of 1-(2-cyclopropoxyethyl)-5-methyl-1H-pyrazol-3-amine through systematic structural modifications. By leveraging computational modeling tools and high-throughput screening assays, scientists aim to identify derivatives with enhanced potency and selectivity for specific therapeutic targets.
In conclusion, 1-(2-cyclopropoxyethyl)-5-methyl-1H-pyrazol-3-amine represents a compelling example of how modern chemical synthesis and biological research can converge to advance drug discovery efforts. Its unique structure, coupled with promising biological activity profiles, positions it as a valuable tool for exploring new frontiers in medicinal chemistry.
2137557-47-0 (1-(2-cyclopropoxyethyl)-5-methyl-1H-pyrazol-3-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)